Cas no 2229644-52-2 (1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol)

• Product Name: 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol
• CAS No: 2229644-52-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5889096
• PubChem ID: 165879741
• Update Time: 2025-07-17

1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol
• 2229644-52-2
• EN300-1801537

• Inchi： 1S/C10H15NO2/c1-8(10(2,12)7-11)6-9-4-3-5-13-9/h3-6,12H,7,11H2,1-2H3/b8-6+
• InChI Key： KEJAJKDFRZEWFW-SOFGYWHQSA-N
• SMILES： OC(C)(CN)/C(=C/C1=CC=CO1)/C

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol

Comprehensive Analysis of 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol (CAS No. 2229644-52-2): Properties, Applications, and Innovations

The compound 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol (CAS No. 2229644-52-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic amine derivative combines a furan ring with an amino alcohol moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its stereochemistry and bioactivity, as these properties could unlock new pathways for drug discovery and functional materials.

One of the most searched questions about CAS No. 2229644-52-2 relates to its synthetic routes and scalability. Current literature suggests that this compound can be synthesized via multicomponent reactions or catalytic asymmetric synthesis, methods that align with the growing demand for green chemistry and atom economy. Its furan-based backbone also ties into the broader trend of utilizing renewable feedstock in organic synthesis, a hot topic in sustainable chemistry forums.

In pharmaceutical research, 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol is being explored for its potential as a chiral building block in small-molecule drug development. The presence of both amino and hydroxyl groups allows for diverse derivatization, which is crucial for optimizing drug-likeness and target selectivity. Computational studies indicate that its 3D molecular conformation may interact favorably with certain enzyme active sites, sparking interest in structure-activity relationship (SAR) studies.

Material scientists are investigating this compound for its potential in smart polymers and coordination complexes. The furan heterocycle offers π-electron density for metal-ligand interactions, while the allylic alcohol segment enables crosslinking in polymer networks. These properties align with the surge in searches for bio-based materials and self-healing coatings, positioning CAS No. 2229644-52-2 as a candidate for next-generation functional materials.

Analytical characterization of 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol typically involves NMR spectroscopy, HPLC purity analysis, and X-ray crystallography for structural confirmation. Recent advancements in machine learning-assisted spectral interpretation have streamlined its identification—a topic frequently queried in cheminformatics communities. Stability studies under various pH conditions and thermal analyses are also critical, given the compound’s reactive enamine and allylic functionalities.

The commercial availability of CAS No. 2229644-52-2 remains limited, driving searches for custom synthesis services and alternative suppliers. Quality control parameters such as enantiomeric excess and residual solvent levels are frequently discussed in procurement forums. As interest grows in high-value fine chemicals, this compound exemplifies the intersection of specialty chemistry and industrial demand.

Future research directions for 1-amino-4-(furan-2-yl)-2,3-dimethylbut-3-en-2-ol may explore its catalytic applications or biological profiling. With increasing focus on fragment-based drug design and click chemistry, this structurally nuanced molecule could play a pivotal role in addressing challenges like selective kinase inhibition or bioconjugation techniques. Its evolving narrative reflects the dynamic landscape of modern medicinal chemistry and materials innovation.